Cas no 584-45-2 (Propanedioic acid,2-(phenylmethylene)-)

• Product Name: Propanedioic acid,2-(phenylmethylene)-
• CAS No: 584-45-2
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 370258
• PubChem ID: 95677
• Update Time: 2025-04-19

Propanedioic acid,2-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(phenylmethylene)-
• 2-Benzylidenemalonic Acid
• 2-benzylidenepropanedioic acid
• benzylidenemalonic acid
• Benzalmalonic acid
• Benzalmalonsaeure
• benzylidene-malonic acid
• Benzyliden-malonsaeure
• EINECS 209-538-2
• Malonic acid,benzylidene
• 4-09-00-03460 (Beilstein Handbook Reference)
• 2-(phenylmethylidene)propanedioic acid
• Malonic acid, benzylidene-
• 584-45-2
• benzalmalonsaure
• KXTAOXNYQGASTA-UHFFFAOYSA-N
• NS00033928
• DTXSID80207111
• NSC28955
• BRN 2048635
• 2-Benzylidenemalonic acid #
• NSC-28955
• SCHEMBL39098
• CHEMBL2148183
• Propanedioic acid, (phenylmethylene)-
• AS-0259
• BDBM50391684
• AKOS006272459
• NSC 28955

• Inchi： 1S/C10H8O4/c11-9(12)8(10(13)14)6-7-4-2-1-3-5-7/h1-6H,(H,11,12)(H,13,14)
• InChI Key： KXTAOXNYQGASTA-UHFFFAOYSA-N
• SMILES： OC(/C(/C(=O)O)=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.04200
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.2932 (rough estimate)
• Boiling Point: 288.14°C (rough estimate)
• Refractive Index: 1.5430 (estimate)
• PSA: 74.60000
• LogP: 1.23920